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Compound of Interest

Compound Name: Lead oxalate

CAS No.: 814-93-7

Cat. No.: B3029881

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lead oxalate (PbC₂O₄) is a sparingly soluble salt that serves as a stable, solid primary

standard for lead in various analytical applications. Its well-defined stoichiometry and low

hygroscopicity make it suitable for the accurate preparation of calibration standards for

techniques such as atomic absorption spectroscopy (AAS), inductively coupled plasma optical

emission spectrometry (ICP-OES), and X-ray fluorescence (XRF). This document provides a

detailed protocol for the synthesis, purification, and verification of lead oxalate standards in a

laboratory setting. Adherence to this protocol will enable the preparation of high-purity lead
oxalate for use as a reference material.

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of lead oxalate is crucial for

its proper handling and application as an analytical standard.
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Property Value Reference

Chemical Formula PbC₂O₄ [1][2]

Molar Mass 295.22 g/mol [1][2][3]

Appearance
White, heavy crystalline

powder
[1]

Density 5.28 g/cm³ [1]

Melting Point 327.4 °C (decomposes) [1]

Solubility in Water 0.00016 g / 100 mL at 20 °C

CAS Number 814-93-7 [1][3]

Health and Safety Precautions
Lead compounds are highly toxic and require strict adherence to safety protocols. All

procedures should be carried out in a well-ventilated fume hood while wearing appropriate

personal protective equipment (PPE).

Personal Protective Equipment (PPE):

Chemical-resistant gloves (nitrile or neoprene)

Safety goggles and a face shield

Laboratory coat

Handling:

Avoid inhalation of dust. Use engineering controls such as a fume hood.

Prevent contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling lead compounds.
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Waste Disposal:

All lead-containing waste, including solutions and contaminated materials, must be

disposed of as hazardous waste according to institutional and local regulations.

Experimental Protocols
Synthesis of Lead Oxalate
This protocol details the preparation of lead oxalate via a precipitation reaction between

lead(II) nitrate and sodium oxalate.[1]

Materials and Reagents:

Lead(II) nitrate (Pb(NO₃)₂) - ACS grade or higher

Sodium oxalate (Na₂C₂O₄) - ACS grade or higher

Deionized water

Dilute nitric acid (HNO₃) - approx. 0.1 M

Beakers (250 mL and 500 mL)

Graduated cylinders

Magnetic stirrer and stir bar

Buchner funnel and filter paper (Whatman No. 42 or equivalent)

Vacuum flask

Wash bottle

Procedure:

Prepare Reactant Solutions:
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Accurately weigh approximately 33.1 g of lead(II) nitrate and dissolve it in 200 mL of

deionized water containing a few drops of dilute nitric acid to prevent the formation of lead

hydroxide. This creates a 0.5 M lead(II) nitrate solution.

Accurately weigh approximately 13.4 g of sodium oxalate and dissolve it in 200 mL of

deionized water. This creates a 0.5 M sodium oxalate solution.

Precipitation:

Place the lead(II) nitrate solution in a 500 mL beaker on a magnetic stirrer.

Slowly add the sodium oxalate solution to the lead(II) nitrate solution dropwise while

stirring continuously. A white precipitate of lead oxalate will form immediately.

Continue stirring for 30 minutes at room temperature to ensure complete precipitation and

to allow the crystals to grow.

Digestion of the Precipitate:

Gently heat the suspension to 60-70 °C while stirring and maintain this temperature for 1-2

hours. This process, known as digestion, promotes the formation of larger, more easily

filterable crystals and reduces impurities. Do not boil the solution.

Isolation and Washing of the Precipitate:

Allow the precipitate to settle. Decant the supernatant liquid.

Wash the precipitate by adding 100 mL of deionized water, stirring, allowing it to settle,

and decanting the supernatant. Repeat this washing step three times.

Transfer the precipitate to a Buchner funnel fitted with a pre-weighed filter paper.

Wash the precipitate on the filter with several portions of deionized water until the filtrate is

free of nitrate ions (test with a suitable method, e.g., diphenylamine test).

Finally, wash the precipitate with a small amount of ethanol to aid in drying.

Drying:
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Carefully remove the filter paper with the precipitate and place it on a watch glass.

Dry the lead oxalate in an oven at 110 °C to a constant weight.[4] This will yield the

anhydrous lead oxalate.

Purity Verification by Gravimetric Analysis
The purity of the prepared lead oxalate can be verified by converting a known mass of the

product to lead sulfate, which is also a stable, insoluble compound.

Materials and Reagents:

Prepared lead oxalate

Concentrated sulfuric acid (H₂SO₄)

Deionized water

Porcelain crucible and lid

Muffle furnace

Desiccator

Analytical balance

Procedure:

Accurately weigh approximately 0.5 g of the dried lead oxalate into a clean, dry, pre-

weighed porcelain crucible.

Add 5 mL of deionized water to moisten the sample, followed by the slow and careful

addition of 5 mL of concentrated sulfuric acid. Perform this step in a fume hood.

Gently heat the crucible on a hot plate to evaporate the water and excess sulfuric acid. White

fumes of SO₃ will be evolved.

Once fuming has ceased, transfer the crucible to a muffle furnace and heat at 500-600 °C for

1 hour to ensure the complete conversion of lead oxalate to lead sulfate (PbSO₄).
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Cool the crucible in a desiccator to room temperature and weigh it on an analytical balance.

Repeat the heating, cooling, and weighing steps until a constant mass is achieved.

Calculate the percentage purity of the lead oxalate using the following formula:

Percentage Purity = (Mass of PbSO₄ obtained / Theoretical mass of PbSO₄) x 100

Theoretical mass of PbSO₄ = Mass of lead oxalate sample x (Molar mass of PbSO₄ / Molar

mass of PbC₂O₄)

Molar mass of PbSO₄ = 303.26 g/mol Molar mass of PbC₂O₄ = 295.22 g/mol

Data Presentation
Table 1: Physical and Chemical Properties of Reagents

Reagent Formula
Molar Mass (
g/mol )

Appearance Hazards

Lead(II) Nitrate Pb(NO₃)₂ 331.2
White crystalline

solid

Oxidizer, Toxic,

Environmental

Hazard

Sodium Oxalate Na₂C₂O₄ 134.0
White crystalline

solid

Harmful if

swallowed or

inhaled

Table 2: Expected Yield and Purity

Parameter Expected Value

Theoretical Yield
Based on the limiting reagent (stoichiometric

calculation)

Purity (by gravimetric analysis) > 99.5%
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Caption: Experimental workflow for the preparation of lead oxalate standards.
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Caption: Logical relationship of the lead oxalate standard preparation process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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